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Compound of Interest

Compound Name: (4-Fluorobenzyl)isopropylamine

Cat. No.: B156165 Get Quote

An In-Depth Technical Guide to (4-Fluorobenzyl)isopropylamine: Properties, Synthesis, and

Applications

Introduction
(4-Fluorobenzyl)isopropylamine, with CAS number 137379-61-4, is a substituted secondary

amine that serves as a valuable intermediate in various chemical syntheses.[1][2] Structurally, it

combines a fluorinated aromatic ring with an isopropylamine moiety, bestowing upon it a unique

combination of steric and electronic properties. This guide provides a comprehensive overview

for researchers and drug development professionals, detailing its chemical structure,

physicochemical properties, synthetic routes, analytical characterization, applications, and

safety protocols. Its utility is primarily recognized in the pharmaceutical and chemical industries

as a building block for more complex molecules, including dyes and surfactants, and as a

catalyst in organic reactions.[3]

Part 1: Molecular Structure and Physicochemical
Properties
A thorough understanding of a compound's structure and physical characteristics is

foundational to its application in research and development.

Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b156165?utm_src=pdf-interest
https://www.benchchem.com/product/b156165?utm_src=pdf-body
https://www.benchchem.com/product/b156165?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA001374/137379-61-4/4-fluoro-benzylisopropyl-amine/
https://www.localpharmaguide.com/chemicalDetails.php?id=88164
https://www.chembk.com/en/chem/(4-FLUORO-BENZYL)-ISOPROPYL-AMINE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(4-Fluorobenzyl)isopropylamine is an organic compound featuring a 4-fluorobenzyl group

and an isopropyl group attached to a central nitrogen atom.[3] The fluorine atom, being the

most electronegative element, imparts a significant inductive effect on the benzene ring,

influencing the molecule's overall reactivity and intermolecular interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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